cyclopropyl(oxan-3-yl)methanamine, Mixture of diastereomers
Overview
Description
Chemical Reactions Analysis
The specific chemical reactions involving cyclopropyl(oxan-3-yl)methanamine, Mixture of diastereomers are not provided in the search results .Physical And Chemical Properties Analysis
This compound has a molecular weight of 155.241. More detailed physical and chemical properties are not provided in the search results .Scientific Research Applications
1. Enantioselective Synthesis in Pharmaceutical Compounds
Cyclopropyl(oxan-3-yl)methanamine and its derivatives have been explored for their utility in the enantioselective synthesis of pharmaceutical compounds. For example, Demir et al. (2004) describe the synthesis of homophenylalanine analogs, highlighting the role of cyclopropyl in creating optically pure methanamines and their potential in drug development (Demir, Seşenoğlu, Ülkü, & Arici, 2004).
2. Antiviral Activity
Cyclopropyl methanamines have been synthesized and evaluated for their antiviral activity. Kolocouris et al. (1994) demonstrated the synthesis of aminoadamantane derivatives, some of which showed significant activity against influenza A virus (Kolocouris et al., 1994).
3. Anticancer Activity
Research has been conducted on the synthesis of cyclopropyl methanamines and their evaluation as anticancer agents. Mbugua et al. (2020) reported on palladium and platinum complexes based on cyclopropyl methanamines, showing promising results against various human cancer cell lines (Mbugua et al., 2020).
4. Role in Drug Development
The cyclopropyl fragment, including cyclopropyl methanamines, plays a significant role in the transition of drug candidates from preclinical to clinical stages. Talele (2016) discussed the importance of the cyclopropyl ring in enhancing drug potency and reducing off-target effects (Talele, 2016).
5. Synthesis of Nucleoside Analogues
Cyclopropyl methanamines have been utilized in the synthesis of nucleoside analogues, which are important in therapeutic applications. Grangier et al. (1994) described the synthesis of cyclopropyl derivatives of uracil, thymine, and cytosine, underlining their potential in medicinal chemistry (Grangier, Aitken, Guillaume, & Husson, 1994).
Mechanism of Action
The mechanism of action for cyclopropyl(oxan-3-yl)methanamine, Mixture of diastereomers is not specified in the search results.
Safety and Hazards
Future Directions
properties
IUPAC Name |
cyclopropyl(oxan-3-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c10-9(7-3-4-7)8-2-1-5-11-6-8/h7-9H,1-6,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQMXYVACLNHHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)C(C2CC2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide](/img/structure/B2509602.png)
![1'-((2,6-difluorophenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one](/img/structure/B2509603.png)
![N-(2-chloro-4-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide](/img/structure/B2509607.png)
![9-(3-chloro-4-methoxyphenyl)-1,3,7-trimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2509609.png)
![2-((2-fluorobenzyl)thio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one](/img/structure/B2509610.png)
![N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-4-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B2509616.png)
![4-[(1,3-Benzoxazol-2-ylamino)methyl]-6,7-dihydro-5H-1-benzofuran-4-ol](/img/structure/B2509618.png)
![N-[(4,5-Dimethyl-1,2,4-triazol-3-yl)methyl]-N-methylsulfamoyl fluoride](/img/structure/B2509620.png)
